4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)-
Overview
Description
4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- is not fully understood, but it is believed to work through a variety of mechanisms. This compound has been shown to inhibit the activity of various enzymes involved in inflammation and cancer, as well as to activate various signaling pathways involved in glucose metabolism.
Biochemical and Physiological Effects:
4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- has been found to have a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation, oxidative stress, and cancer cell proliferation, as well as to improve insulin sensitivity and glucose tolerance.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- in lab experiments is its versatility. This compound has been shown to have a wide range of applications, making it a valuable tool for researchers studying various areas of science. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research involving 4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)-. One area of research could focus on further elucidating the compound's mechanism of action, which could lead to the development of more targeted therapies for various diseases. Additionally, researchers could explore the potential applications of this compound in other areas of science, such as neuroscience or microbiology. Finally, researchers could investigate the potential synergistic effects of this compound with other drugs or compounds, which could lead to the development of more effective treatments for various diseases.
Synthesis Methods
4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- can be synthesized using a variety of methods, including the reaction of 4-pyridinecarboxylic acid with thiosemicarbazide and subsequent cyclization of the resulting intermediate. Other methods include the reaction of 4-pyridinecarboxamide with thiosemicarbazide and subsequent oxidation of the resulting intermediate.
Scientific Research Applications
The potential applications of 4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- in scientific research are numerous. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a valuable tool for researchers studying these areas. Additionally, this compound has been found to have potential applications in the treatment of diabetes, as it has been shown to improve insulin sensitivity and glucose tolerance.
properties
CAS RN |
13097-08-0 |
|---|---|
Product Name |
4-Pyridinecarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)- |
Molecular Formula |
C9H7N3O2S2 |
Molecular Weight |
253.3 g/mol |
IUPAC Name |
N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)pyridine-4-carboxamide |
InChI |
InChI=1S/C9H7N3O2S2/c13-7-5-16-9(15)12(7)11-8(14)6-1-3-10-4-2-6/h1-4H,5H2,(H,11,14) |
InChI Key |
PJRSYKJVEBWMKO-UHFFFAOYSA-N |
SMILES |
C1C(=O)N(C(=S)S1)NC(=O)C2=CC=NC=C2 |
Canonical SMILES |
C1C(=O)N(C(=S)S1)NC(=O)C2=CC=NC=C2 |
Other CAS RN |
13097-08-0 |
Origin of Product |
United States |
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